2-(1H-benzimidazol-2-yl)-3-{1-[2-(4-morpholinyl)-2-oxoethyl]-1H-indol-3-yl}acrylonitrile

• IUPAC Name: (Z)-2-(1H-benzimidazol-2-yl)-3-[1-(2-morpholin-4-yl-2-oxoethyl)indol-3-yl]prop-2-enenitrile
• InChI: InChI=1S/C24H21N5O2/c25-14-17(24-26-20-6-2-3-7-21(20)27-24)13-18-15-29(22-8-4-1-5-19(18)22)16-23(30)28-9-11-31-12-10-28/h1-8,13,15H,9-12,16H2,(H,26,27)/b17-13-
• InChI Key: IBPYXWPECSSPOD-LGMDPLHJSA-N
• Canonical SMILES: C1COCCN1C(=O)CN2C=C(C3=CC=CC=C32)C=C(C#N)C4=NC5=CC=CC=C5N4
• Isomeric SMILES: C1COCCN1C(=O)CN2C=C(C3=CC=CC=C32)/C=C(/C#N)\C4=NC5=CC=CC=C5N4
• Molecular Formula: C24H21N5O2
• Molecular Weight: 411.5 g/mol

Description

The compound contains several functional groups including a benzimidazole ring, a morpholine ring, an indole ring, and a nitrile group. Benzimidazole derivatives are known to exhibit a wide range of biological activities. Morpholine is a common motif in drug molecules, known for its bioisosteric properties. The indole ring is a key component of many natural products and pharmaceuticals. The nitrile group is a versatile functional group in organic synthesis.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. Unfortunately, without specific literature or experimental procedures, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple heterocyclic rings. These rings may influence the overall conformation and reactivity of the molecule.

Chemical Reactions Analysis

The compound contains several functional groups that could potentially undergo a variety of chemical reactions. For example, the nitrile group could be hydrolyzed to a carboxylic acid or reduced to a primary amine.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its functional groups and overall structure. For example, the presence of the polar nitrile group and the potential for hydrogen bonding could impact its solubility and stability.

Safety and Hazards

As with any chemical compound, safety and hazards would depend on various factors including its reactivity, toxicity, and handling procedures. Specific safety data would typically be provided in material safety data sheets.

Future Directions

Future research could involve further exploration of the biological activity of this compound, potentially leading to the development of new pharmaceuticals. Additionally, studies could be conducted to optimize its synthesis and improve its physical and chemical properties.